N~3~-(2,4-dimethoxybenzyl)-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-cinnolinecarboxamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-oxocinnoline-3-carboxamide
• InChI: InChI=1S/C24H20FN3O4/c1-31-18-12-7-15(21(13-18)32-2)14-26-24(30)22-23(29)19-5-3-4-6-20(19)28(27-22)17-10-8-16(25)9-11-17/h3-13H,14H2,1-2H3,(H,26,30)
• InChI Key: WXZUGDWLFUTYQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)C2=NN(C3=CC=CC=C3C2=O)C4=CC=C(C=C4)F)OC
• Molecular Formula: C24H20FN3O4
• Molecular Weight: 433.4 g/mol
• CAS No.: 1251689-45-8

Description

N~3~-(2,4-dimethoxybenzyl)-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-cinnolinecarboxamide is a useful research compound. Its molecular formula is C24H20FN3O4 and its molecular weight is 433.439. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with similar chemical functionalities often involves the development of synthesis methodologies. For instance, compounds with dimethoxybenzyl and fluorophenyl groups have been explored for their synthetic pathways and chemical transformations. Gore and Narasimhan (1988) demonstrated an efficient synthesis of (±)-latifine dimethyl ether, highlighting the hydrogenolysis and lithiation steps that could be relevant to the synthesis of related compounds (Gore & Narasimhan, 1988).

Potential Pharmacological Applications

Compounds featuring benzyl and fluorophenyl groups are often evaluated for their pharmacological potential. For example, the novel insecticide Flubendiamide shows strong activity against lepidopterous pests, suggesting that similar compounds could be explored for insecticidal or pesticidal applications (Tohnishi et al., 2005). Another study on the binding characteristics of a ligand for peripheral benzodiazepine receptors indicates the potential of structurally related compounds in neuropharmacology and diagnostic imaging (Chaki et al., 1999).

Material Science and Other Applications

The chemical structure suggests possible applications in material science, such as the development of new polymers or electrochromic materials. For instance, Liou and Chang (2008) explored triphenylamine-containing aromatic diamines for the synthesis of novel polyamides with potential electrochromic properties, which could be relevant for materials with similar structural features (Liou & Chang, 2008).